2-[4-Amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol

• IUPAC Name: 2-[4-amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol
• InChI: InChI=1S/C15H21N3O/c1-10(2)15-17-9-14(18(15)3)13-8-12(16)5-4-11(13)6-7-19/h4-5,8-10,19H,6-7,16H2,1-3H3
• InChI Key: BDHQOMUOROYFJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(N1C)C2=C(C=CC(=C2)N)CCO
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

2-[4-Amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol, also known as AMPEA, is a synthetic compound that belongs to the class of phenethylamines. It has been widely used in scientific research for its potential therapeutic effects on neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-[4-Amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol is not fully understood. However, it is believed to act as a positive allosteric modulator of the AMPA receptor, which is a type of glutamate receptor that is involved in synaptic plasticity and memory formation. By binding to the AMPA receptor, this compound enhances the receptor's activity, leading to an increase in synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter that is involved in memory and learning. Additionally, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-Amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol in lab experiments is its potency and selectivity for the AMPA receptor. This allows researchers to study the effects of AMPA receptor modulation on cognitive function and neurological disorders. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for the study of 2-[4-Amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol. One area of research is the development of more potent and selective AMPA receptor modulators. Additionally, researchers are exploring the use of this compound in combination with other drugs for the treatment of neurological disorders. Finally, there is ongoing research into the long-term effects of this compound on cognitive function and neurological health.

Synthesis Methods

The synthesis of 2-[4-Amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol involves a series of chemical reactions. The starting material is 4-nitrobenzaldehyde, which is converted into 4-nitrophenylethanol through a reduction reaction using sodium borohydride. The resulting compound is then converted into 4-amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenylethanol through a series of chemical reactions involving different reagents and catalysts.

Scientific Research Applications

2-[4-Amino-2-(3-methyl-2-propan-2-ylimidazol-4-yl)phenyl]ethanol has been extensively studied for its potential therapeutic effects on neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has been shown to enhance memory and learning in animal models of Alzheimer's disease and improve motor function in animal models of Parkinson's disease. Additionally, this compound has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.